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Compound of Interest

Compound Name:
N-Methyl-N-phenylthiocarbamoyl

chloride

Cat. No.: B106172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the functional group compatibility of N-
Methyl-N-phenylthiocarbamoyl chloride, a versatile reagent for the introduction of the N-

methyl-N-phenylthiocarbamoyl moiety. This functional group is of interest in medicinal

chemistry and agrochemistry for the synthesis of biologically active compounds. The following

sections detail its reactivity towards common functional groups, providing experimental

protocols and summarizing available quantitative data.

Introduction
N-Methyl-N-phenylthiocarbamoyl chloride is an electrophilic reagent that readily reacts with

various nucleophiles. Its reactivity is centered at the electrophilic thiocarbonyl carbon. The

phenyl and methyl substituents on the nitrogen atom influence the steric and electronic

properties of the reagent, affecting its reactivity and the stability of the resulting thiocarbamate

products. Understanding the compatibility of this reagent with a wide range of functional groups

is crucial for its effective application in complex molecule synthesis.
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N-Methyl-N-phenylthiocarbamoyl chloride is a moisture-sensitive solid. It should be handled

under anhydrous conditions to prevent hydrolysis to N-methylaniline, hydrochloric acid, and

carbonyl sulfide. It is generally stable under anhydrous, neutral, or acidic conditions at room

temperature but will react with nucleophiles, especially in the presence of a base.

Compatibility with Nucleophilic Functional Groups
The primary mode of reaction for N-Methyl-N-phenylthiocarbamoyl chloride is nucleophilic

acyl substitution at the thiocarbonyl carbon. The general reaction scheme is as follows:

R-NuH + N-Methyl-N-phenylthiocarbamoyl
chloride -> Thiocarbamate derivative + HCl

Reactants

Procedure Product

Phenol (1.0 eq)

Dissolve phenol and pyridine
in toluene

N-Methyl-N-phenyl-
thiocarbamoyl chloride (1.1 eq)

Add reagent dropwise
at 0 °C

Pyridine (1.2 eq)

Anhydrous Toluene

Warm to 80 °C Stir for 4 hours Aqueous workup Column chromatography O-Phenyl N-methyl-N-
phenylthiocarbamate
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Reactants

Procedure Product

N-Methylaniline (1.0 eq)

Dissolve N-methylaniline
and triethylamine in DCM

N-Methyl-N-phenyl-
thiocarbamoyl chloride (1.0 eq)

Add reagent dropwise
at 0 °C

Triethylamine (1.2 eq)

Anhydrous DCM

Warm to RT Stir for 2 hours Aqueous workup Recrystallization N,N'-Dimethyl-N,N'-
diphenylthiourea

High Reactivity Moderate Reactivity Low to No Reactivity

N-Methyl-N-phenylthiocarbamoyl
chloride

Thiols

Fast reaction,
often at 0°C to RT

Amines

Fast reaction,
often at 0°C to RT

Alcohols

Requires base and
 ahermal conditions

Phenols

Requires base and
 ahermal conditions

Carboxylic Acids

Slow reaction,
protection may be needed

Esters

Generally inert

Amides

Generally inert

Ketones

Generally inert

Aldehydes

Generally inert
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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